imino(4-iodophenyl)methyl-lambda6-sulfanone
Overview
Description
Imino(4-iodophenyl)methyl-lambda6-sulfanone, or IMPS, is a synthetic compound that has been used in scientific research for a variety of purposes. This compound has a wide range of applications in the biochemical and physiological fields, and has been used as a tool to study the mechanisms of action of various compounds. IMPS has also been used in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
IMPS has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of various compounds, such as drugs and other compounds. It has also been used to study the biochemical and physiological effects of various compounds. IMPS has also been used in the synthesis of pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of IMPS is not fully understood. However, it is believed that the compound acts as a substrate for enzymes involved in the metabolism of various compounds. It is believed that IMPS binds to these enzymes and inhibits their activity, thus preventing the metabolism of the compounds.
Biochemical and Physiological Effects
IMPS has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of various compounds. It has also been shown to inhibit the activity of certain hormones, such as cortisol and testosterone. In addition, IMPS has been shown to have a variety of anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of IMPS in laboratory experiments has several advantages. First, it is a relatively low-cost compound that is readily available. Second, it has a wide range of applications in scientific research. Third, it is relatively easy to synthesize. Fourth, it has a wide range of biochemical and physiological effects.
However, there are also some limitations to using IMPS in laboratory experiments. First, its mechanism of action is not fully understood. Second, it has not been extensively tested in humans, so its safety and efficacy in humans is not known. Third, it has a relatively short shelf life, so it must be used quickly after synthesis.
Future Directions
There are a number of potential future directions for the use of IMPS in scientific research. One potential direction is to further study its mechanism of action. Another potential direction is to further study its biochemical and physiological effects. A third potential direction is to explore its potential use in the synthesis of new pharmaceuticals and other compounds. A fourth potential direction is to explore its potential use as a tool to study the effects of various compounds on the human body. Finally, it could be used as a tool to study the effects of various compounds on the environment.
Synthesis Methods
IMPS is synthesized from 4-iodophenol and lambda-sulfanone. In the reaction, 4-iodophenol is reacted with lambda-sulfanone in the presence of a base catalyst. The reaction is carried out in an organic solvent such as dichloromethane or methylene chloride. The reaction yields IMPS as the major product. The reaction is typically conducted at room temperature, but can be conducted at higher temperatures if desired.
properties
| { "Design of the Synthesis Pathway": "The synthesis of imino(4-iodophenyl)methyl-lambda6-sulfanone can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-iodobenzoic acid", "thionyl chloride", "methylamine", "sodium hydroxide", "acetic anhydride", "sodium borohydride", "sulfur" ], "Reaction": [ "4-iodobenzoic acid is first converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with methylamine to form the corresponding amide.", "The amide is then treated with sodium hydroxide to generate the corresponding carboxylic acid.", "The carboxylic acid is then converted to the corresponding acid chloride using acetic anhydride.", "The acid chloride is then reacted with sodium borohydride to generate the corresponding alcohol.", "The alcohol is then oxidized to the corresponding aldehyde using sulfur.", "The aldehyde is then reacted with methylamine to form the final product, imino(4-iodophenyl)methyl-lambda6-sulfanone." ] } | |
CAS RN |
2362002-14-8 |
Molecular Formula |
C7H8INOS |
Molecular Weight |
281.1 |
Purity |
95 |
Origin of Product |
United States |
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